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Compound of Interest

Compound Name: SARS-CoV-2 Mpro-IN-24

Cat. No.: B15579509 Get Quote

Technical Support Center: Mpro In Vitro Assays
This technical support center provides troubleshooting guidance and answers to frequently

asked questions for researchers encountering challenges with Mpro (Main Protease)

aggregation during in vitro assays.

Troubleshooting Guide
This guide addresses common issues related to Mpro aggregation and provides step-by-step

solutions to maintain the stability and activity of the enzyme.

Issue 1: Loss of Mpro Enzymatic Activity Over Time

Symptoms:

Decreased or complete loss of proteolytic activity in your FRET-based or other enzymatic

assays.

Inconsistent results between experimental replicates.

Possible Cause:

Aggregation of Mpro, leading to the formation of non-functional soluble or insoluble

aggregates.[1]
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Oxidation of the catalytic cysteine residue (Cys145).

Troubleshooting Steps:
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Start: Loss of Mpro Activity Detected

1. Verify Buffer Composition
- Check pH and ionic strength.

- Ensure presence of a reducing agent.

2. Add Stabilizing Excipients
- Introduce additives like L-Arginine and L-Glutamate, glycerol, or non-denaturing detergents.

If buffer is correct

3. Optimize Mpro Concentration
- Test a range of lower Mpro concentrations.

4. Assess Aggregation State
- Perform DLS or SEC to check for aggregates.

5. Review Purification & Storage
- Ensure optimal purification and proper storage conditions (-80°C with cryoprotectant).

Conclusion: Activity Restored/Improved

If aggregation is reduced

Conclusion: Further Investigation Needed

If aggregation persists
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Start: Prepare Reagents

1. Add Compounds/Controls to Plate

2. Add Mpro and Incubate

3. Add FRET Substrate

4. Measure Fluorescence Kinetically

5. Calculate Initial Velocities and IC50

End: Assay Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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